Cas no 500025-20-7 (3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid)

• Product Name: 3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid
• CAS No: 500025-20-7
• CID: 4654231
• Update Time: 2025-06-08

3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid

Additional information on 3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid

Introduction to 3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid (CAS No 500025-20-7)

3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 500025-20-7, belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of biological activities. The presence of a fluoro-substituted aromatic ring and a methyl group in its structure contributes to its distinct chemical and pharmacological characteristics.

The 3-(3-Fluoro-4-Methylphenyl) moiety in the compound's name is particularly noteworthy, as fluorine substitution often enhances the metabolic stability and binding affinity of molecules. This feature makes it an attractive candidate for drug development, where such modifications can significantly improve the efficacy and selectivity of therapeutic agents. The 1,2,4-Oxadiazol core is a well-studied scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the 5-YlPropanoic Acid part of the molecule suggests a potential for further functionalization, which could be exploited to develop novel pharmacophores.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with biological targets with high precision. Studies have indicated that the fluoro-substituted aromatic ring may play a crucial role in modulating the compound's interaction with enzymes and receptors. This has led to investigations into its potential applications in treating various diseases, including inflammatory disorders and neurological conditions. The methyl group adjacent to the oxadiazole ring is also thought to influence the compound's pharmacokinetic properties, potentially enhancing its bioavailability and duration of action.

The synthesis of 3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to improve the efficiency of these processes. Researchers have also explored greener methodologies to minimize waste and reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in disease pathways. For instance, it has been observed to interact with cytokine receptors, suggesting potential therapeutic benefits in modulating immune responses. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its ability to modulate other biological targets such as kinases and transcription factors. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological profile of this compound.

The development of novel pharmaceutical agents relies heavily on understanding their interactions at the molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating the structure of 3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid and characterizing its conformational dynamics. These tools provide critical insights into how the compound behaves in solution and how it might interact with biological targets. Furthermore, computational methods such as molecular dynamics (MD) simulations have been employed to predict protein-ligand binding affinities and identify key interaction residues.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic profile. Studies have indicated that it exhibits good solubility and stability under physiological conditions, which are essential attributes for any drug candidate. Additionally, preliminary toxicity studies have shown that it is well-tolerated at relevant doses, suggesting a low risk of adverse effects. These findings are encouraging and warrant further investigation into its clinical potential.

As research in this field continues to evolve, new methodologies for drug discovery are being developed that leverage artificial intelligence (AI) and machine learning (ML). These technologies can accelerate the identification of novel compounds with desired properties by analyzing vast datasets and predicting their biological activity. 3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid serves as an excellent example of how computational tools can be integrated into drug development pipelines to identify promising candidates more efficiently.

In conclusion, 3-3-(3-Fluoro-4-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid (CAS No 500025-20-7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a fluoro-substituted aromatic ring, a methyl group, and an oxadiazole core makes it an attractive candidate for further development. Ongoing studies are exploring its biological activity and pharmacokinetic properties, which could lead to novel therapeutic applications in various disease areas. As research continues to advance, this compound represents an exciting opportunity for innovation in drug discovery.